Cas no 133044-32-3 (2(3H)-Benzothiazolone, 6-benzoyl-3-methyl-)

2(3H)-Benzothiazolone, 6-benzoyl-3-methyl- structure
133044-32-3 structure
Product name:2(3H)-Benzothiazolone, 6-benzoyl-3-methyl-
CAS No:133044-32-3
MF:C15H11NO2S
MW:269.318342447281
CID:1236620
PubChem ID:473046

2(3H)-Benzothiazolone, 6-benzoyl-3-methyl- Chemical and Physical Properties

Names and Identifiers

    • 2(3H)-Benzothiazolone, 6-benzoyl-3-methyl-
    • 6-benzoyl-3-methyl-1,3-benzothiazol-2-one
    • Oprea1_763214
    • SCHEMBL9483244
    • 3-Methyl-6-(phenylcarbonyl)-3-hydrobenzothiazol-2-one
    • DTXSID30332967
    • 133044-32-3
    • Inchi: InChI=1S/C15H11NO2S/c1-16-12-8-7-11(9-13(12)19-15(16)18)14(17)10-5-3-2-4-6-10/h2-9H,1H3
    • InChI Key: OYSOFVGLZRUOHB-UHFFFAOYSA-N
    • SMILES: CN1C2=C(C=C(C=C2)C(=O)C3=CC=CC=C3)SC1=O

Computed Properties

  • Exact Mass: 269.05104977g/mol
  • Monoisotopic Mass: 269.05104977g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 2
  • Complexity: 378
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.3
  • Topological Polar Surface Area: 62.7Ų

Recommend Articles

Recommended suppliers
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Senfeida Chemical Co., Ltd
Wuhan brilliant Technology Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Wuhan brilliant Technology Co.,Ltd
BIOOKE MICROELECTRONICS CO.,LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
BIOOKE MICROELECTRONICS CO.,LTD
Hubei Changfu Chemical Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hubei Changfu Chemical Co., Ltd.